4-ethoxy-N-(4-fluorophenyl)benzenesulfonamide

• Molecular Formula: C14H14FNO3S
• Molecular Weight: 295.33 g/mol
• IUPAC Name: 4-ethoxy-N-(4-fluorophenyl)benzenesulfonamide
• InChI: InChI=1S/C14H14FNO3S/c1-2-19-13-7-9-14(10-8-13)20(17,18)16-12-5-3-11(15)4-6-12/h3-10,16H,2H2,1H3
• InChI Key: YDUHEKFYGCJPTI-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)F

Description

4-ethoxy-N-(4-fluorophenyl)benzenesulfonamide is a chemical compound that is widely used in scientific research. It is also known as EFNB and belongs to the class of sulfonamide compounds. EFNB has been found to have various biochemical and physiological effects, making it a valuable tool in scientific research.

Mechanism of Action

The mechanism of action of EFNB involves its inhibition of carbonic anhydrase IX, which plays a critical role in maintaining the pH balance of cancer cells. By inhibiting this enzyme, EFNB disrupts the pH balance of cancer cells, leading to their death.
Biochemical and Physiological Effects:
EFNB has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and disrupt the pH balance of cancer cells. EFNB has also been found to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

EFNB has several advantages for lab experiments. It is a potent inhibitor of carbonic anhydrase IX and has been shown to be effective in inhibiting the growth of cancer cells. However, EFNB also has some limitations. It can be toxic to normal cells at high concentrations, and its effects on other enzymes and biological processes are not well understood.

Future Directions

There are several future directions for research on EFNB. One area of research could be to investigate its effects on other enzymes and biological processes. Another area of research could be to develop more potent and selective inhibitors of carbonic anhydrase IX based on the structure of EFNB. Additionally, EFNB could be further studied for its potential as an anti-inflammatory agent.

Synthesis Methods

The synthesis of EFNB involves the reaction of 4-fluoroaniline with ethyl 4-aminobenzenesulfonate in the presence of a suitable catalyst. The reaction proceeds via nucleophilic aromatic substitution and results in the formation of EFNB as a white solid.

Scientific Research Applications

EFNB has been extensively used in scientific research as a tool for studying various biological processes. It has been found to be a potent inhibitor of carbonic anhydrase IX, an enzyme that is overexpressed in various types of cancer. EFNB has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro.